Daphneticin

Description

Daphneticin is an oxacycle that has been reported in Daphne acutiloba, Daphne odora, and other organisms . Research indicates that daphneticin may possess neuroprotective effects by reducing oxidative stress, which is a key contributor to neurodegeneration.

Daphneticin is related to other compounds found in the Daphne genus, such as daphnoretin and daphnetin . Daphnoretin, isolated from Wikstroemia indica, a traditional Chinese medicine, can induce apoptosis of hepatocellular cancer cells and inhibit tumor growth . Studies have aimed to improve daphnoretin delivery for liver cancer therapy due to its poor solubility . Daphnetin, the primary active constituent of C. Daphnes, has demonstrated anti-inflammatory effects and inhibitory activity against lung, breast, and liver cancers .

C. Daphnes has a history of use in treating rheumatic diseases and possesses anti-inflammatory, anti-tumor, anti-bacterial, immunomodulatory, antioxidant, and analgesic properties . Research on Daphne giraldii Nitsche suggests its active components, including daphnetin, daphnoretin, and daphneticin, can be used for anti-inflammatory and analgesic purposes in oral, injectable, or external preparations .

• CAS No.: 83327-22-4
• Product Name: Daphneticin
• Molecular Formula: C20H18O8
• Molecular Weight: 386.4 g/mol
• IUPAC Name: (2R,3R)-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-(hydroxymethyl)-2,3-dihydropyrano[3,2-h][1,4]benzodioxin-9-one
• Standard InChI: InChI=1S/C20H18O8/c1-24-13-7-11(8-14(25-2)17(13)23)18-15(9-21)27-20-12(26-18)5-3-10-4-6-16(22)28-19(10)20/h3-8,15,18,21,23H,9H2,1-2H3/t15-,18-/m1/s1
• Standard InChIKey: QLFQDIADUIVNRF-CRAIPNDOSA-N
• SMILES: COC1=CC(=CC(=C1O)OC)C2C(OC3=C(O2)C=CC4=C3OC(=O)C=C4)CO
• Canonical SMILES: COC1=CC(=CC(=C1O)OC)C2C(OC3=C(O2)C=CC4=C3OC(=O)C=C4)CO
• Synonyms: Iso-Daphnetin
• PubChem Compound: 158341
• Last Modified: Apr 15 2024